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Compound of Interest

Compound Name: Trichloroacetyl isocyanate

Cat. No.: B151557 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the fundamental molecular properties of

trichloroacetyl isocyanate, a key reagent in synthetic chemistry. The information presented

herein is essential for professionals engaged in research and development, particularly in the

fields of medicinal chemistry and materials science, where precise molecular characteristics

are paramount for experimental design and interpretation.

Molecular Formula and Weight
Trichloroacetyl isocyanate is a chemical compound with a well-defined molecular structure

and weight. The elemental composition and corresponding molecular mass are fundamental

parameters for stoichiometric calculations in chemical reactions and for the characterization of

resulting products.

The molecular formula of trichloroacetyl isocyanate is C₃Cl₃NO₂[1][2][3]. This formula

indicates that each molecule is composed of three carbon atoms, three chlorine atoms, one

nitrogen atom, and two oxygen atoms. The molecular weight of this compound has been

determined to be approximately 188.39 g/mol [1][2]. Minor variations in the reported molecular

weight, such as 188.397 g/mol and 188.40 g/mol , can be attributed to differences in calculation

methods and the isotopic abundances of the constituent elements[4][5].

For clarity and ease of comparison, the key quantitative data for trichloroacetyl isocyanate
are summarized in the table below.
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Property Value

Molecular Formula C₃Cl₃NO₂

Molecular Weight 188.39 g/mol [1][2]

Alternate Molecular Weight 188.397 g/mol [3][4]

Alternate Molecular Weight 188.40 g/mol [5]

Elemental Composition
To visually represent the elemental makeup of trichloroacetyl isocyanate, the following

diagram illustrates the constituent atoms that form the molecule. This logical relationship

diagram provides a clear and immediate understanding of the components that contribute to

the overall molecular structure and properties of the compound.
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Caption: Elemental composition of Trichloroacetyl Isocyanate.

This guide is intended for informational purposes for research and development professionals.

For safety and handling information, please refer to the appropriate material safety data sheet

(MSDS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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